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Compound of Interest

Compound Name: NOC-5

Cat. No.: B11749727

For researchers, scientists, and drug development professionals working with the nitric oxide
(NO) donor NOC-5, this guide provides essential safety protocols, operational procedures, and
disposal plans. Adherence to these guidelines is critical for ensuring laboratory safety and
experimental integrity.

Chemical and Physical Properties of NOC-5

Property Value Source
CAS Number 146724-82-5 [1]
Molecular Formula CeH16N4O2 [1]
Molecular Weight 176.22 g/mol
Appearance White crystalline solid
Purity >98% [1]
- Soluble in PBS (pH 7.2) at 10
Solubility [1]
mg/mL
-20°C, protect from light and
Storage ] [2]
moisture

) 93 minutes in PBS (pH 7.4) at
Half-life [1]
22°C

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b11749727?utm_src=pdf-interest
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.caymanchem.com/product/16534/noc-5
https://www.caymanchem.com/product/16534/noc-5
https://www.caymanchem.com/product/16534/noc-5
https://www.caymanchem.com/product/16534/noc-5
https://www.amerigoscientific.com/noc-5-item-108243.html
https://www.caymanchem.com/product/16534/noc-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Given that NOC-5 is a nitric oxide donor and can be hazardous, a comprehensive approach to

personal protection is mandatory. The following PPE should be worn at all times when handling

NOC-5:

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). It is
recommended to wear two

pairs of nitrile gloves.

To prevent skin contact and

absorption.

Eye Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles. A face shield
may be necessary for splash
hazards.

To protect eyes from splashes

and aerosols.

Skin and Body Protection

A fully buttoned laboratory
coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
use outside a fume hood is
unavoidable, a respiratory
protection analysis should be
performed by environmental
health and safety personnel to
determine the appropriate

respirator.

NOC-5 releases nitric oxide

gas, which is toxic if inhaled.[3]

[4]

Operational Plans: Handling and Storage

Handling:

e Engineering Controls: All work with NOC-5, including preparation of stock solutions and

dilutions, must be performed in a properly functioning chemical fume hood.[4]
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e Personal Hygiene: Avoid all personal contact. Do not breathe dust or vapor. Wash hands
thoroughly after handling.[5]

» Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure.

e Solution Preparation: Prepare stock solutions in an alkaline buffer (e.g., 0.1 M NaOH) where
NOC-5 is more stable.[2] The stock solution should be prepared fresh and kept on ice for use
within the same day.[2] When diluting for experiments, add the alkaline stock solution to the
buffered experimental medium. The volume of the stock solution should be minimal to avoid
significant pH changes in the final solution.[2]

e Avoid Incompatibilities: Keep away from oxidizing agents, acids, and moisture.[4][5]
Storage:

o Short-term (Solid): Store at -20°C in a tightly sealed container, protected from light and
moisture.[2]

e Short-term (Stock Solution): Alkaline stock solutions can be stored at -20°C but should
ideally be used within one day as they can degrade by about 5% per day.[2]

» Labeling: All containers must be clearly labeled with the chemical name, concentration,
preparation date, and appropriate hazard warnings.[6]

Disposal Plan

All waste containing NOC-5 must be treated as hazardous waste and disposed of according to
institutional and local regulations.
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Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Solid NOC-5 )
hazardous chemical waste.

_ _ _ Place in a designated hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) )
container.

Collect in a sealed, properly labeled hazardous
) ) ) waste container. Do not pour down the drain.[7]
Aqueous Waste (including unused solutions) ) ) ]
The container should be compatible with the

aqueous and alkaline nature of the waste.

) Dispose of as hazardous waste in accordance
Contaminated PPE S o
with institutional guidelines.

Experimental Protocols
Preparation of NOC-5 Stock Solution

A detailed methodology for the preparation of a NOC-5 stock solution is crucial for experimental
reproducibility.

e Work in a chemical fume hood.

o Equilibrate the sealed vial of solid NOC-5 to room temperature before opening to prevent
condensation of moisture.

o Weigh the required amount of NOC-5 powder using a calibrated analytical balance.

o Dissolve the powder in a cold (4°C) 0.1 M NaOH solution to the desired stock concentration
(e.g., 10 mM).[2]

» Vortex briefly to ensure complete dissolution.

o Keep the stock solution on ice at all times and use it within the same day for optimal results.

[2]

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://research.columbia.edu/policy-drain-disposal-chemicals
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.benchchem.com/product/b11749727?utm_src=pdf-body
https://www.amerigoscientific.com/noc-5-item-108243.html
https://www.amerigoscientific.com/noc-5-item-108243.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

NOC-5 Release of Nitric Oxide

The following diagram illustrates the process of NOC-5 releasing nitric oxide under
physiological conditions.

NOC-5
(Stable Complex)

Physiological Conditions
(Agqueous, pH 7.4)

Spontaneous
Decomposition

Nitric Oxide (NO)

(Biologically Active) B NI Mo

Click to download full resolution via product page

NOC-5 spontaneously releases nitric oxide in aqueous solution.

Nitric Oxide Signaling Pathway

This diagram outlines the primary signaling pathway activated by nitric oxide released from
donors like NOC-5.
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The canonical nitric oxide signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-noc-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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